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VCUSoft Scientific Suite: Technical Support Center

Welcome to the technical support center for the VCUSoft Scientific Suite. This guide provides
troubleshooting steps and answers to frequently asked questions to help you maintain and
update your scientific website.

Frequently Asked Questions (FAQs)
How do | add a new publication to my website?

You can add new publications to your "Publications” page either automatically by fetching
metadata using a PubMed ID (PMID) or a Digital Object Identifier (DOI), or by entering the
details manually.

Step 1: Log in to your VCUSoft dashboard and navigate to Content > Publications.

Step 2: Click the Add New Publication button.

Step 3 (Automatic): Select the Fetch with ID option. Enter the PMID or DOI of your
publication into the text field and click Import. The system will automatically populate all
relevant fields. Verify the information and click Publish.

Why is my uploaded dataset not displaying correctly?
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This issue typically arises from problems with the file format, data structure, or file size. Follow
the workflow below to diagnose the problem.

Start: Data Display Issue

1. Is file format supported?
(e.g., .csv, .tsv, .mzML)

Yes

2. Is data structured correctly?
(e.g., headers, delimiters)

3. Is file size within limit? No

Yes No

4. Use 'Data Validator' tool

in Dashboard No

Validation Pagsed Validation| Failed

Success: Data Displays Correctly Failure: Contact Support

Click to download full resolution via product page
Caption: Workflow for troubleshooting data upload and display issues.

First, consult the Supported Data Formats table below to ensure your file type and size are
compliant. If the format is correct, use the built-in Data Validator tool in your dashboard to
check for structural errors like missing headers or inconsistent delimiters.

The contact form on our website is not sending emails.
What should | do?

This is typically a configuration issue. Either the recipient email address is incorrect, or there's
a problem with the server's mail agent.
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Start: Contact Form Fails

1. Verify recipient email in
Dashboard > Settings

mail is Correct

2. Use 'Send Test Email' function

est Sent

3. Check your email's
Spam / Junk folder

Email Not Found

Issue Resolved Contact Support with Site 1D

Click to download full resolution via product page
Caption: Diagnostic steps for fixing the website's contact form.
To resolve this, navigate to Settings > Contact Form in your dashboard.
» Verify Recipient Address: Ensure the email address listed to receive inquiries is correct.
¢ Send a Test Email: Use the "Send Test Email" button.

¢ Check Spam Folder: If the test email is not in your inbox, check your spam or junk mail
folder.

+ Contact Support: If you have completed these steps and the form is still not working, please
file a support ticket.
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Data Presentation and Protocols
Supported Data Formats for Upload

To ensure proper rendering and performance, the VCUSoft platform accepts a specific range of
file formats for its integrated data visualization tools.

Data Type File Extension Max File Size Description

Comma-separated or

tab-separated values.
Tabular Data .CsV, .tsv 50 MB _

Must include a header

row.

Standard mass
] spectrometry and
Spectrometry .mzML, .jcamp 200 MB
NMR data formats for

interactive viewers.

Multi-channel and z-
] ] ] stack images from
Microscopy Images tiff, .czi, .nd2 500 MB ]
confocal or light-sheet

microscopy.

Variant call format and
) browser extensible
Genomic Data .vcf, .bed 100 MB _
data for genomic

browsers.

Protocol: Uploading and Validating Time-Series
Experimental Data

This protocol outlines the standard operating procedure for uploading time-series data (e.g.,
from a plate reader or qPCR instrument) for visualization on your VCUSoft website.

Objective: To prepare, upload, and validate a time-series dataset for interactive plotting on a
project page.

Materials:
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e Auser account with "Editor" or "Administrator” privileges.
o Time-series data saved in a .csv (Comma-Separated Values) file.
o A modern web browser (Chrome, Firefox, Safari).
Methodology:
o Data Formatting (Pre-Upload):
o Open your dataset in a spreadsheet editor.

o Ensure the first column is titled "Time" and contains the time points (in seconds, minutes,
or hours).

o Each subsequent column should represent a different sample or condition, with the
sample name as the header.

o Verify that all cells contain only numerical values, with no text or symbols.
o Save the file in .csv format.

e Uploading to VCUSoft:

o

Log in to your VCUSoft dashboard.

[¢]

Navigate to the page where you wish to display the data and enter Edit mode.

Click Add Block and select the Interactive Chart > Time-Series Plot block.

[e]

[e]

In the block's settings panel, click Upload Data.

o

Select the .csv file you prepared in Step 1.
 Validation and Configuration:
o The platform's Data Validator will automatically scan the file upon upload.

o If the validation is successful, a preview of the plot will be generated.
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o Use the Chart Options tab to configure axis labels, title, and series colors. The color
palette is restricted to the approved brand colors for consistency.

o Click Save on the block, and then Update on the page to publish the changes.
e Troubleshooting:

o If the validator returns an error, a message will specify the problem (e.g., "Non-numeric
data found in row 15," "Header mismatch").

o Correct the specified error in your source .csv file and re-upload.

o If issues persist, refer to the data upload workflow diagram at the beginning of this guide.
 To cite this document: BenchChem. [how to update and maintain a scientific website built by

vcusoft]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b611650#how-to-update-and-maintain-a-scientific-
website-built-by-vcusoft]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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